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Compound of Interest

n-[3-

Compound Name:
(Dimethylamino)phenyl]acetamide

CAS No.: 7474-95-5

Cat. No.: B181318

Get Quote

Executive Summary
-[3-(Dimethylamino)phenyl]lacetamide (CAS Registry Number: 7474-95-5) is a functionalized

aniline derivative primarily utilized as a key intermediate in the synthesis of Leuco Dyes and
functional color formers. Historically known as C.I. Developer 26, its significance lies in the
industrial chemistry of thermal imaging and pressure-sensitive recording materials rather than
direct pharmaceutical application.

For drug development professionals, this compound serves as a critical reference point for
aniline-based structural alerts, metabolic N-dealkylation studies, and genotoxic impurity
management. Its structural motif—an acetamide group meta to a dimethylamino substituent—
provides a model system for understanding the electronic and metabolic behaviors of
disubstituted benzenes in biological systems.

Chemical Profile & Properties[1][2][3][4][5]
Identity and Nomenclature
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Parameter Detail

IUPAC Name -[3-(Dimethylamino)phenyl]acetamide

3-Dimethylaminoacetanilide; C.I. Developer 26;
Common Synonyms -Acetamido-

-dimethylaniline

CAS Number 7474-95-5

Molecular Formula

Molecular Weight 178.23 g/mol
SMILES CC(=O)NC1=CC(=CC=C1)N(C)C
InChl Key MHGIIXSAUHOIDU-UHFFFAOYSA-N

Physicochemical Properties[5][6]

¢ Physical State: Solid (crystalline powder).
o Solubility: Soluble in organic solvents (ethanol, acetone, DMSO); sparingly soluble in water.

o Reactivity: The acetamide group is stable under neutral conditions but susceptible to
hydrolysis in strong acid/base. The dimethylamino group activates the benzene ring, making
it prone to electrophilic aromatic substitution, particularly at the para position relative to the
amino group.

Discovery and Historical Context

The history of

-[3-(Dimethylamino)phenyllacetamide is intrinsically linked to the "Golden Age" of dye
chemistry in the late 19th and early 20th centuries.

o Early Dye Chemistry (1890s-1920s): The compound emerged as researchers sought to
diversify the color palette of azo dyes. By acetylating
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-dimethyl-

-phenylenediamine, chemists could protect one amine functionality while coupling the other,
creating "Developer" compounds (e.g., C.I. Developer 26) used to generate specific hues in
textile dyeing.

e The Leuco Dye Revolution (1970s—Present): The compound found renewed and significant
utility with the advent of thermal paper and carbonless copy paper. It was identified as an
optimal precursor for Spirofluorene Phthalides—molecules that switch between colorless and
colored states upon exposure to heat or pressure. This application remains its primary
industrial driver today.

Synthesis and Manufacturing

The industrial synthesis is a streamlined process designed to maximize yield and minimize the
formation of di-acetylated byproducts.

Core Synthetic Route
The standard protocol involves the selective acetylation of
-dimethyl-
-phenylenediamine.
Reaction:
Process Parameters:
o Starting Material:
-dimethyl-
-phenylenediamine (CAS 2836-04-6).[1]
e Reagent: Acetic anhydride (1.1 equivalents) or Acetyl chloride.

o Conditions: Reaction is typically conducted in a solvent like toluene or acetic acid at
controlled temperatures (
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) to prevent acetylation of the tertiary amine (which is unlikely but degradation can occur) or
over-reaction.

 Purification: Recrystallization from ethanol/water mixtures.

Graphviz Workflow: Synthesis of Spirofluorene
Phthalides

The following diagram illustrates the critical role of CAS 7474-95-5 in synthesizing functional
leuco dyes, a process detailed in specialized texts such as Chemistry of Leuco Dyes.

Starting Material:
N,N-dimethyl-m-phenylenediamine

Selective Acetylation

Target Intermediate:
N-[3-(Dimethylamino)phenyllacetamide
(CAS 7474-95-5)

Friedel-Crafts / Condensation

Condensation with
4,4'-bis(dimethylamino)benzophenone-2-carboxylic acid

Hydrolysis

Phthalide Intermediate (25)

Diazotization & Ring Closure

Cyclization
(H2S04 or H3PO4 / Cu powder)

Isolation

Final Product:
Spirofluorene Phthalide (Leuco Dye)
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Caption: Synthetic pathway from precursor diamine to functional Spirofluorene Phthalide dye,
highlighting CAS 7474-95-5 as the pivot intermediate.

Relevance to Drug Development

While not an Active Pharmaceutical Ingredient (API) itself,

-[3-(Dimethylamino)phenyl]acetamide is highly relevant to pharmaceutical scientists in three
specific domains:

Toxicology and Structural Alerts

The compound belongs to the class of anilides and tertiary anilines.

o Genotoxicity: Aniline derivatives are frequently flagged as structural alerts for mutagenicity
(Ames positive) due to the potential formation of nitrenium ions upon metabolic activation.

o Metabolite Mimicry: It serves as a reference standard when assessing the safety of drug
metabolites that contain the 3-dimethylamino-phenyl moiety.

Metabolic Pathways (ADME)

For researchers studying the metabolism of drugs containing dimethylaniline motifs (e.g.,
mifepristone analogs or specific kinase inhibitors), this compound models key
biotransformations:

e N-Dealkylation: Cytochrome P450 isozymes (typically CYP3A4 or CYP2D6) can sequentially
remove methyl groups from the tertiary amine.

o Amide Hydrolysis: Carboxylesterases can cleave the acetamide bond, regenerating the
potentially more toxic parent diamine.

Impurity Management

In the synthesis of complex APIs derived from phenylenediamines, this compound may appear
as a process-related impurity.
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» Detection: High-Performance Liquid Chromatography (HPLC) with UV detection (254 nm) is
standard.

o Limit of Quantitation: Due to the structural alert status of anilines, trace analysis (ppm level)
is often required in final drug substances.

Safety and Handling

Signal Word:WARNING

Hazard Class Statement
. May be harmful if swallowed or absorbed
Acute Toxicity )
through skin.
Skin Irritation Causes skin irritation (Category 2).
Eye Irritation Causes serious eye irritation (Category 2A).
STOT-SE May cause respiratory irritation.

Protocol: Handle in a fume hood with nitrile gloves. Avoid dust formation. In case of contact,
wash immediately with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Page loading... [guidechem.com]

» To cite this document: BenchChem. [Comprehensive Technical Guide: -[3-
(Dimethylamino)phenyllacetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181318/docs#comprehensive-technical-guide-3-
dimethylamino-phenyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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